Cas no 60451-47-0 (Cauloside F)

• Product Name: Cauloside F
• CAS No: 60451-47-0
• MF: C₅₉H₉₆O₂₇
• MW: 1237.37736225128
• CID: 1124003
• Update Time: 2024-11-03

Cauloside F Chemical and Physical Properties

Names and Identifiers

• Cauloside F
• [3,4,5-Trihydroxy-6-[[3,4,5-trihydroxy-6-[(3,4,5-trihydroxy-6-methyloxan-2-yl)oxymethyl]oxan-2-yl]ox

• Inchi： 1S/C59H96O27/c1-24-34(63)39(68)43(72)48(80-24)78-21-29-37(66)41(70)44(73)49(82-29)79-22-30-38(67)42(71)46(75)51(83-30)86-53(76)59-16-14-54(2,3)18-26(59)25-8-9-32-55(4)12-11-33(56(5,23-61)31(55)10-13-58(32,7)57(25,6)15-17-59)84-52-47(35(64)27(62)20-77-52)85-50-45(74)40(69)36(65)28(19-60)81-50/h8,24,26-52,60-75H,9-23H2,1-7H3
• InChI Key： KWXBKEINOHVSGJ-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(CO1)O)O)OC1C(C(C(C(CO)O1)O)O)O)C1CCC2(C)C(CCC3(C)C4(C)CCC5(C(=O)OC6C(C(C(C(COC7C(C(C(C(COC8C(C(C(C(C)O8)O)O)O)O7)O)O)O)O6)O)O)O)CCC(C)(C)CC5C4=CCC32)C1(C)CO

Computed Properties

• Exact Mass: 1236.61389778 g/mol
• Monoisotopic Mass: 1236.61389778 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 86
• Rotatable Bond Count: 15
• Complexity: 2390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 33
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 1237.4
• XLogP3: -2.5
• Topological Polar Surface Area: 433

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Triterpene glycosides